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Compound of Interest

Compound Name: Methyl formate

Cat. No.: B043022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency

procedures for working with methyl formate. The information is intended to supplement, not

replace, institutional safety protocols and Safety Data Sheets (SDS).

Chemical and Physical Properties
Methyl formate is a colorless, highly flammable liquid with a pleasant, ethereal odor.[1][2][3] It

is crucial to be aware of its physical properties to handle it safely.
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Property Value References

Molecular Formula C₂H₄O₂ [4][5]

Molecular Weight 60.05 g/mol [4][6][7]

Boiling Point 31.5 °C (88.7 °F) [2][3][6]

Melting Point -100 °C (-148 °F) [6][7][8]

Flash Point -19 °C (-2.2 °F) [7][8][9]

Autoignition Temperature 449 °C (840.2 °F) [6][7][8]

Lower Explosive Limit (LEL) 5% [6]

Upper Explosive Limit (UEL) 23% [6]

Vapor Pressure 476 mmHg at 20 °C (68 °F) [6][7]

Vapor Density (Air = 1) 2.07 [6]

Specific Gravity (Water = 1) 0.977 at 20 °C (68 °F) [6]

Solubility in Water 30 g/100 mL at 20 °C [7][8]

Hazard Identification and Health Effects
Methyl formate is classified as an extremely flammable liquid and vapor.[4][10][11] It is harmful

if swallowed or inhaled and causes serious eye irritation.[4][10] It may also cause respiratory

irritation.[4][10]

Acute Health Effects:

Inhalation: Irritation of the nose, throat, and respiratory tract, potentially leading to coughing

and shortness of breath.[1][11] High concentrations can cause central nervous system

depression with symptoms like dizziness, lightheadedness, unconsciousness, and in severe

cases, death.[1]

Eye Contact: Causes serious eye irritation, tearing, and a burning sensation.[1][4][9]
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Skin Contact: Can cause skin irritation.[8] Prolonged or repeated contact may lead to drying

and cracking of the skin.[1] It can be absorbed through the skin.[8]

Ingestion: Harmful if swallowed, and may cause gastrointestinal irritation.[4][9]

Chronic Health Effects:

Prolonged or repeated skin contact can lead to dermatitis.[1]

Occupational Exposure Limits
Agency TWA (8-hour) STEL (15-minute) Notes

OSHA (PEL) 100 ppm (250 mg/m³) - [1][12]

NIOSH (REL) 100 ppm (250 mg/m³) 150 ppm (375 mg/m³) [1][11][12]

ACGIH (TLV) 50 ppm 100 ppm
Skin absorption

warning.[8][12]

Logical Relationship of Hazards and Health Effects

Methyl Formate Hazards

Routes of Exposure

Potential Health Effects

Methyl Formate
(Extremely Flammable Liquid and Vapor, Harmful, Irritant)

Inhalation
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Skin/Eye ContactDirect Contact

Ingestion

Accidental

Central Nervous System Depression
(Dizziness, Unconsciousness)
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0664&p_version=1&p_lang=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1262.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0664&p_version=1&p_lang=en
https://www.chemos.de/import/data/msds/GB_en/107-31-3-A0216886-GB-en.pdf
https://pim-resources.coleparmer.com/sds/97142.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1262.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1262.pdf
https://www.osha.gov/chemicaldata/66
https://nj.gov/health/eoh/rtkweb/documents/fs/1262.pdf
https://www.cdc.gov/niosh/npg/npgd0417.html
https://www.osha.gov/chemicaldata/66
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0664&p_version=1&p_lang=en
https://www.osha.gov/chemicaldata/66
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical relationship of methyl formate hazards, exposure routes, and potential health

effects.

Experimental Protocols: Standard Operating
Procedures (SOPs)
SOP 1: General Handling and Use of Methyl Formate

Preparation and Engineering Controls:

Work exclusively in a well-ventilated area, preferably within a certified chemical fume

hood.[4][10]

Ensure an eyewash station and safety shower are readily accessible.[1]

Remove all potential ignition sources from the work area, including open flames, hot

plates, and spark-producing equipment.[1][10] Use explosion-proof electrical equipment.

[4][10]

Ground and bond all containers and receiving equipment during transfer to prevent static

discharge.[1][4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles and a face shield.[1][9][13]

Hand Protection: Wear appropriate chemical-resistant gloves. Consult the glove

manufacturer's compatibility data for methyl formate.[4][13]

Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[1]

Respiratory Protection: If working outside a fume hood or if exposure limits are likely to be

exceeded, use a NIOSH-approved respirator with an organic vapor cartridge.[9][11]

Handling Procedure:
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Dispense the smallest quantity necessary for the experiment.

Keep the container tightly closed when not in use.[4][10]

Avoid actions that could generate a mist or aerosol.

Do not eat, drink, or smoke in the work area.[1][4]

Waste Disposal:

Collect all methyl formate waste in a designated, properly labeled, and sealed container.

Dispose of waste through the institution's hazardous waste management program.[1][4]

SOP 2: Storage of Methyl Formate
Storage Location:

Store in a cool, dry, well-ventilated, and fireproof area.[4][10]

Keep away from heat, sparks, open flames, and direct sunlight.[4][10]

Store in a tightly sealed container.[4][10]

Incompatible Materials:

Store separately from oxidizing agents, strong acids, and strong bases.[1]

SOP 3: Emergency Procedures - Spill Response
Immediate Actions:

Evacuate all non-essential personnel from the spill area.[1]

Eliminate all ignition sources immediately.[1][6]

Ventilate the area.[1]

Spill Containment and Cleanup (for small spills):
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Wear the appropriate PPE as described in SOP 1.

Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.

[1]

Use non-sparking tools to collect the absorbed material and place it in a sealed container

for disposal.[6][10]

Clean the spill area with soap and water.[9]

Large Spills:

Evacuate the area and contact the institutional emergency response team immediately.[1]

SOP 4: Emergency Procedures - First Aid
Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[4][10]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-30

minutes, occasionally lifting the upper and lower eyelids.[1][4][10] Seek immediate medical

attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water.[1][4][10]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[4][10]

Experimental Workflow for Safe Handling of Methyl
Formate
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Caption: A typical experimental workflow outlining the key stages for safely handling methyl
formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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